Cas no 2171927-01-6 (3-N-benzyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(trifluoromethyl)pentanamidopropanoic acid)

• Product Name: 3-N-benzyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(trifluoromethyl)pentanamidopropanoic acid
• CAS No: 2171927-01-6
• MF: C₃₁H₃₁F₃N₂O₅
• MW: 568.58345913887
• CID: 6469355
• PubChem ID: 165512470
• Update Time: 2025-10-31

3-N-benzyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(trifluoromethyl)pentanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-N-benzyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(trifluoromethyl)pentanamidopropanoic acid
• 2171927-01-6
• 3-[N-benzyl-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(trifluoromethyl)pentanamido]propanoic acid
• EN300-1530759

• Inchi： 1S/C31H31F3N2O5/c32-31(33,34)22(18-28(37)36(17-15-29(38)39)19-21-8-2-1-3-9-21)14-16-35-30(40)41-20-27-25-12-6-4-10-23(25)24-11-5-7-13-26(24)27/h1-13,22,27H,14-20H2,(H,35,40)(H,38,39)
• InChI Key： DSXURTGDIZGLCB-UHFFFAOYSA-N
• SMILES： FC(C(CC(N(CC1C=CC=CC=1)CCC(=O)O)=O)CCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)(F)F

Computed Properties

• Exact Mass: 568.21850658g/mol
• Monoisotopic Mass: 568.21850658g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 41
• Rotatable Bond Count: 13
• Complexity: 856
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-N-benzyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(trifluoromethyl)pentanamidopropanoic acid

Introduction to 3-N-benzyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(trifluoromethyl)pentanamidopropanoic Acid (CAS No. 2171927-01-6)

3-N-benzyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(trifluoromethyl)pentanamidopropanoic acid, identified by its CAS number 2171927-01-6, is a sophisticated compound that has garnered significant attention in the field of pharmaceutical research and development. This molecule, with its intricate structure, presents a unique set of chemical properties that make it a promising candidate for various therapeutic applications. The presence of multiple functional groups, including a benzyl moiety, a fluorenylmethoxycarbonyl (Fmoc) group, and a trifluoromethyl group, contributes to its versatility and potential utility in drug design.

The compound's structure is characterized by a pentanamidopropanoic acid backbone, which provides a stable scaffold for further chemical modifications. The benzyl group at the N-position enhances the solubility and bioavailability of the molecule, making it more suitable for pharmaceutical formulations. Additionally, the Fmoc group is commonly used in peptide synthesis and protection strategies, indicating that this compound may have applications in peptide-based drug development. The trifluoromethyl group, on the other hand, is known for its ability to enhance metabolic stability and binding affinity, which are critical factors in drug design.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated compounds in the development of novel therapeutics. The incorporation of fluorine atoms into molecular structures can lead to improved pharmacokinetic properties, such as increased lipophilicity and resistance to enzymatic degradation. In particular, trifluoromethyl-substituted compounds have shown promise in the treatment of various diseases, including cancer and inflammatory disorders. The compound 3-N-benzyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(trifluoromethyl)pentanamidopropanoic acid embodies these principles and represents a significant step forward in the design of next-generation pharmaceuticals.

In vitro studies have demonstrated that this compound exhibits interesting biological activities. For instance, it has been shown to interact with specific enzymes and receptors, potentially leading to therapeutic effects. The fluorenylmethoxycarbonyl group not only serves as a protective group in peptide synthesis but also contributes to the overall pharmacological profile of the molecule. This dual functionality makes it an attractive candidate for further exploration in drug discovery.

The synthesis of 3-N-benzyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(trifluoromethyl)pentanamidopropanoic acid involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and selective fluorination methods, are employed to construct the complex molecular framework. These synthetic strategies reflect the growing sophistication of organic chemistry and its impact on pharmaceutical research.

The potential applications of this compound extend beyond traditional drug development. It may also find utility in the field of agrochemicals, where fluorinated compounds are increasingly being used to enhance the efficacy and environmental sustainability of crop protection agents. Furthermore, its structural features make it a valuable tool for mechanistic studies in enzymology and molecular biology.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 3-N-benzyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(trifluoromethyl)pentanamidopropanoic acid are expected to play a crucial role in addressing unmet medical needs. The combination of innovative chemistry with cutting-edge biological insights will drive the discovery of novel treatments that improve patient outcomes worldwide.

The development of this compound also underscores the importance of interdisciplinary collaboration in pharmaceutical research. Chemists, biologists, and pharmacologists must work together to translate complex chemical structures into effective therapeutics. This collaborative approach ensures that promising candidates like 3-N-benzyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(trifluoromethyl)pentanamidopropanoic acid are thoroughly evaluated and optimized for clinical use.

In conclusion, 3-N-benzyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(trifluoromethyl)pentanamidopropanoic acid (CAS No. 2171927-01-6) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structure, characterized by functional groups such as benzyl, Fmoc, and trifluoromethyl moieties, makes it a valuable asset in drug discovery efforts. As research progresses, this compound is likely to contribute to the development of innovative therapies that address a wide range of health challenges.